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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

CAS No.: 76961-04-1

Cat. No.: B15574088

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism and

signaling. Synthetic analogs of NAD+, such as 2'-Deoxy-NAD+, are invaluable tools for

studying the structure and function of NAD+-dependent enzymes and for the development of

novel therapeutics. 2'-Deoxy-NAD+, which lacks the hydroxyl group at the 2' position of the

adenosine ribose, can act as a specific inhibitor or substrate for various enzymes, providing

insights into their mechanisms of action. This document provides a detailed protocol for the

enzymatic synthesis, purification, and characterization of 2'-Deoxy-NAD+.

The synthesis is achieved through the enzymatic condensation of nicotinamide mononucleotide

(NMN) and 2'-deoxyadenosine triphosphate (dATP), catalyzed by nicotinamide mononucleotide

adenylyltransferase (NMNAT). The resulting 2'-Deoxy-NAD+ is then purified using a two-step

chromatographic process: boronate affinity chromatography to remove unreacted dATP,

followed by strong-anion-exchange high-performance liquid chromatography (SAX-HPLC) for

final purification.
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Caption: Workflow for the synthesis and purification of 2'-Deoxy-NAD+.

Experimental Protocols
Enzymatic Synthesis of 2'-Deoxy-NAD+
This protocol describes the synthesis of 2'-Deoxy-NAD+ from dATP and NMN using NMNAT.

To drive the reaction towards completion, inorganic pyrophosphatase is included to hydrolyze

the pyrophosphate (PPi) byproduct.

Materials:

Nicotinamide mononucleotide adenylyltransferase (NMNAT), preferably a highly active

isoform such as NMNAT1.

Inorganic Pyrophosphatase

2'-Deoxyadenosine Triphosphate (dATP)

Nicotinamide Mononucleotide (NMN)
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HEPES buffer (1 M, pH 7.5)

Magnesium Chloride (MgCl₂) (1 M)

Nuclease-free water

Procedure:

Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture on ice

as described in Table 1.

Incubation: Incubate the reaction mixture at 37°C for 4-6 hours.

Reaction Termination: Terminate the reaction by heating at 95°C for 5 minutes.

Centrifugation: Centrifuge the reaction mixture at 14,000 x g for 10 minutes to pellet the

denatured enzymes.

Supernatant Collection: Carefully collect the supernatant containing the synthesized 2'-
Deoxy-NAD+ and unreacted substrates.

Table 1: Reaction Mixture for 2'-Deoxy-NAD+ Synthesis
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Component
Stock
Concentration

Final
Concentration

Volume for 1 mL
Reaction

HEPES (pH 7.5) 1 M 50 mM 50 µL

MgCl₂ 1 M 10 mM 10 µL

dATP 100 mM 5 mM 50 µL

NMN 100 mM 10 mM 100 µL

NMNAT1 1 mg/mL (approx.) 10 µg/mL 10 µL

Inorganic

Pyrophosphatase
100 U/mL 1 U/mL 10 µL

Nuclease-free water - - 770 µL

Total Volume - - 1 mL

Purification of 2'-Deoxy-NAD+
This two-step purification protocol first removes unreacted dATP using boronate affinity

chromatography, followed by the separation of 2'-Deoxy-NAD+ from NMN using strong-anion-

exchange HPLC.

2.1. Step 1: Boronate Affinity Chromatography

This step exploits the presence of the cis-diol group in the ribose of NMN and any residual ATP,

which will bind to the boronate resin, while 2'-Deoxy-NAD+ and dATP, lacking this group, will

not. This step is primarily to remove any contaminating ATP if dATP stock is not pure, and to

provide a cleaner sample for the subsequent HPLC. In this specific synthesis, dATP is the

substrate, so this step will primarily remove NMN. The desired product, 2'-deoxy-NAD+, will be

in the flow-through.

Materials:

Boronate affinity chromatography column (e.g., Affi-Gel Boronate Gel)

Binding Buffer: 50 mM HEPES, 10 mM MgCl₂, pH 8.5
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Elution Buffer: 0.1 M Sodium Acetate, pH 5.0

Synthesized 2'-Deoxy-NAD+ supernatant

Procedure:

Column Equilibration: Equilibrate the boronate affinity column with 5 column volumes of

Binding Buffer.

Sample Loading: Adjust the pH of the supernatant from the enzymatic synthesis to 8.5 with

NaOH and load it onto the equilibrated column.

Flow-through Collection: Collect the flow-through fraction. This fraction contains the 2'-
Deoxy-NAD+ and unreacted dATP.

Washing: Wash the column with 3 column volumes of Binding Buffer and collect the wash.

Combine this with the initial flow-through.

Elution (Optional): To confirm the removal of NMN, elute the bound molecules with 5 column

volumes of Elution Buffer. This fraction should contain the unreacted NMN.

Sample Preparation for HPLC: The combined flow-through and wash fractions are then

prepared for SAX-HPLC.

2.2. Step 2: Strong-Anion-Exchange HPLC (SAX-HPLC)

This step separates 2'-Deoxy-NAD+ from the remaining unreacted dATP and NMN based on

their charge differences.

Materials:

HPLC system with a UV detector

Strong-anion-exchange column (e.g., Waters Protein-Pak Hi Res Q, Agilent PL-SAX)

Mobile Phase A: 20 mM Tris-HCl, pH 7.5

Mobile Phase B: 20 mM Tris-HCl, 1 M NaCl, pH 7.5
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Procedure:

Column Equilibration: Equilibrate the SAX column with 100% Mobile Phase A.

Sample Injection: Inject the sample collected from the boronate affinity chromatography step.

Elution and Data Collection: Elute the bound molecules using a linear gradient of Mobile

Phase B as detailed in Table 2. Monitor the absorbance at 260 nm.

Fraction Collection: Collect the fractions corresponding to the 2'-Deoxy-NAD+ peak.

Desalting: Desalt the collected fractions using a suitable method such as size-exclusion

chromatography or dialysis.

Lyophilization: Lyophilize the desalted fractions to obtain the purified 2'-Deoxy-NAD+ as a

powder.

Table 2: SAX-HPLC Gradient Program

Time (minutes) % Mobile Phase A % Mobile Phase B

0 100 0

5 100 0

35 50 50

40 0 100

45 0 100

50 100 0

60 100 0

Characterization of 2'-Deoxy-NAD+
The purity and identity of the synthesized 2'-Deoxy-NAD+ should be confirmed by UV-Vis

spectroscopy and mass spectrometry.

3.1. UV-Vis Spectroscopy
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Procedure: Resuspend the lyophilized 2'-Deoxy-NAD+ in a suitable buffer (e.g., 50 mM

sodium phosphate, pH 7.0). Measure the absorbance spectrum from 220 to 400 nm.

Expected Result: 2'-Deoxy-NAD+ should exhibit a characteristic absorbance maximum at

approximately 260 nm. The concentration can be determined using the molar extinction

coefficient of NAD+ at 260 nm (18,000 M⁻¹cm⁻¹).

3.2. Mass Spectrometry

Procedure: Analyze the purified product using liquid chromatography-mass spectrometry

(LC-MS) to determine its molecular weight.

Expected Result: The expected monoisotopic mass of 2'-Deoxy-NAD+ ([C₂₁H₂₇N₇O₁₃P₂]⁺)

is approximately 648.11 g/mol . The observed mass should be consistent with this theoretical

value.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the enzymatic synthesis of 2'-
Deoxy-NAD+.

Table 3: Quantitative Parameters for 2'-Deoxy-NAD+ Synthesis
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Parameter Value Reference/Note

Enzyme Kinetics (Human

NMNAT1)

Km for ATP ~43-58.5 µM

Published values for NMNAT1.

The Km for dATP is expected

to be in a similar range.

Km for NMN ~16-22.3 µM Published values for NMNAT1.

Synthesis Yield ~70-98%

Expected yield based on

similar enzymatic synthesis of

NAD+ and its analogs. The

inclusion of pyrophosphatase

is expected to push the yield

towards the higher end of this

range.[1]

Purity (Post-HPLC) >95%
Achievable with the described

two-step purification protocol.

UV Absorbance Maximum ~260 nm
Characteristic of the adenine

and nicotinamide moieties.

Molar Extinction Coefficient (at

260 nm)
18,000 M⁻¹cm⁻¹

Using the value for NAD+ as

an approximation.

Expected Monoisotopic Mass ~648.11 g/mol
For the protonated molecule

[M+H]⁺.

Signaling Pathway and Experimental Logic
As 2'-Deoxy-NAD+ is a synthetic analog, it is not part of a natural signaling pathway. Instead, it

is a tool used to probe such pathways. The logical workflow for its creation and application is

depicted below.
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Caption: Logical workflow for the use of 2'-Deoxy-NAD+ in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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